Cas no 333767-30-9 (4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

4-(3-Bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a structurally complex tetrahydropyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a bromophenyl substituent and an ethoxyphenyl carboxamide group, which may enhance its binding affinity in biological systems. Its tetrahydropyrimidine core is a privileged scaffold in drug discovery, often associated with bioactivity. The presence of both bromine and ethoxy functional groups offers opportunities for further synthetic modifications, making it a versatile intermediate. This compound is of interest for studying structure-activity relationships in the development of therapeutic agents, particularly in targeting enzymes or receptors where such heterocyclic frameworks are relevant.
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide structure
333767-30-9 structure
Product Name:4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
CAS No:333767-30-9
MF:C20H20BrN3O3
MW:430.295104026794
CID:6340498
PubChem ID:2867234
Update Time:2025-05-27

4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
    • 333767-30-9
    • Oprea1_839244
    • AKOS000633333
    • F1011-1663
    • MixCom6_001808
    • SR-01000486577-1
    • Oprea1_747499
    • 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
    • ChemDiv1_009190
    • CBMicro_032144
    • SR-01000486577
    • AKOS021997736
    • AJ-292/12641009
    • BIM-0032236.P001
    • 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
    • HMS613B16
    • Inchi: 1S/C20H20BrN3O3/c1-3-27-16-9-7-15(8-10-16)23-19(25)17-12(2)22-20(26)24-18(17)13-5-4-6-14(21)11-13/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,26)
    • InChI Key: VRCASXZMFJKMPT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1C(C(NC2C=CC(=CC=2)OCC)=O)=C(C)NC(N1)=O

Computed Properties

  • Exact Mass: 429.06880g/mol
  • Monoisotopic Mass: 429.06880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.5Ų

4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1011-1663-2μmol
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1011-1663-5μmol
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1011-1663-10μmol
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1011-1663-20μmol
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1011-1663-1mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1011-1663-2mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1011-1663-3mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1011-1663-4mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1011-1663-5mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1011-1663-10mg
4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
333767-30-9 90%+
10mg
$79.0 2023-05-17

Additional information on 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Recent Advances in the Study of 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 333767-30-9)

The compound 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS: 333767-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This tetrahydropyrimidine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Researchers have employed advanced synthetic methodologies, including multicomponent reactions and catalytic asymmetric synthesis, to achieve high yields and enantioselectivity. The compound's unique structural features, such as the bromophenyl and ethoxyphenyl substituents, have been shown to play a critical role in its biological activity. Computational modeling and X-ray crystallography have further elucidated its three-dimensional conformation, providing insights into its binding interactions with target proteins.

Pharmacological evaluations of 333767-30-9 have revealed promising activity against a range of biological targets. In vitro studies have demonstrated its efficacy as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, the compound has shown potent anti-proliferative effects in cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these effects are mediated through the modulation of cell cycle regulators and apoptosis-inducing factors.

In vivo studies have further validated the therapeutic potential of 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Animal models of inflammation and cancer have shown significant reductions in disease markers following treatment with this compound. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been favorable, indicating its suitability for further development. However, challenges such as off-target effects and toxicity at higher doses remain to be addressed in future studies.

The latest research also highlights the potential of 333767-30-9 as a scaffold for the development of novel analogs. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity. For instance, replacing the bromophenyl group with other halogenated or electron-withdrawing substituents has yielded derivatives with improved binding affinity and reduced cytotoxicity. These findings underscore the versatility of this compound as a starting point for drug discovery efforts.

In conclusion, 4-(3-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for understanding disease mechanisms and developing new therapeutics. Future research should focus on optimizing its pharmacological properties and addressing any potential safety concerns to facilitate its transition into clinical trials.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.